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Compound of Interest

Compound Name: 2-Methoxy-5-methylpyridine

Cat. No.: B082227

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information
currently available for 2-Methoxy-5-methylpyridine (CAS No. 13472-56-5). The information
herein is compiled from various safety data sheets and chemical databases to ensure a
thorough guide for handling, storage, and emergency procedures.

Chemical and Physical Properties

2-Methoxy-5-methylpyridine is a colorless to light yellow liquid.[1][2] It is recognized for its
unique odor.[1] This pyridine derivative is utilized as an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[2]
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Property Value Reference
Molecular Formula C7H9sNO [2][3]
Molecular Weight 123.15 g/mol [2][4]

CAS Number 13472-56-5 [3][5]
Appearance Colorless to yellow liquid [1112]
Boiling Point 173.7°C [5]

Flash Point 61.1°C [5]

Density 1.001 g/cm3 [5]

Vapor Pressure

1.151 mmHg at 25°C

[5]

Refractive Index

1.495

[5]

Purity

> 98% (GC)

[2]

Storage Conditions

0-8°C

[2]

Toxicological Information

The toxicological data for 2-Methoxy-5-methylpyridine is not extensively documented. Most
safety data sheets indicate that the toxicological properties have not been thoroughly
investigated.[6]
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Endpoint

Result

Reference

Acute Oral Toxicity

No data available

[3]

Skin Corrosion/Irritation

Causes skin irritation

[4]1[5]

Serious Eye Damage/Irritation

Causes serious eye irritation

[417]

Respiratory or Skin

Sensitization

No data available

[3]

Germ Cell Mutagenicity

No data available

[3]

Carcinogenicity

No data available

[3]

Reproductive Toxicity

No data available

[3]

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory irritation

[4]

Specific Target Organ Toxicity
(Repeated Exposure)

No data available

[3]

Aspiration Hazard

Based on available data, the
classification criteria are not

met

[3]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Methoxy-5-methylpyridine is classified as a warning-level hazard.

Hazard Class

Hazard Statement

Skin corrosion/irritation

H315: Causes skin irritation

Serious eye damage/eye irritation

H319: Causes serious eye irritation

Source:[4][5][7]

Handling, Storage, and Personal Protection
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Proper handling and storage procedures are crucial to minimize risk.

Aspect

Recommendation

Reference

Handling

Avoid contact with skin and
eyes. Do not breathe vapor or
mist. Use in a well-ventilated
area. Wash thoroughly after
handling. Ground and secure

containers when dispensing.

[8]19]

Storage

Store in an airtight container in
a cool, well-ventilated place,
away from incompatible
materials such as strong

oxidizing agents.

[8]19]

Eye/Face Protection

Wear safety goggles or
chemical safety glasses and a

face shield.

[8110]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent

skin exposure.

[8110]

Respiratory Protection

Use a NIOSH or European
Standard EN 149 approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

[81[10]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures Reference
Remove victim to fresh air and
keep at rest in a position
) comfortable for breathing. If
Inhalation [3][10]

breathing is difficult, give
oxygen. Call a physician if

symptoms develop or persist.

Skin Contact

Immediately take off all
contaminated clothing. Wash
off with soap and plenty of

water. Consult a doctor.

[3](8]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Consult a doctor.

[3]19]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Call a
doctor or Poison Control

Center immediately.

[3]

Fire-Fighting Measures
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Aspect

Information

Reference

Extinguishing Media

Use water spray, dry chemical,
carbon dioxide, or alcohol-

resistant foam.

[3](8]

Specific Hazards

May emit toxic fumes,
including carbon oxides and
nitrogen oxides, under fire

conditions.

[3]

Protective Equipment

Wear a self-contained
breathing apparatus (SCBA)
and full protective clothing for

firefighting if necessary.

[3](8]

Diagrams
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Emergency Response

Fire Fighting
(Appropriate Extinguisher)

1
Hazard Assessment Control Measures !
i
Hazard p ing Controls Administrative Controls Personal Protective Equipment  [-——--- ! Spill Control
(Skin/Eye Irritant) (Inhalation, Dermal) (Fume Hood) (SOPs, Training) (Gloves, Goggles) —»| (Absorb and Contain)

| First Aid Measures
(Flush Skin/Eyes)
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Evacuate Immediate Area
& Alert Others

'

Assess Spill Size
& Hazard Level

'

Don Appropriate PPE
(Gloves, Goggles, Respirator)

i

Contain Spill
(Use inert absorbent material)

i

Collect & Place in
Sealed Container

i

Decontaminate Spill Area
& Equipment

i

Dispose of Waste
(Follow Regulations)

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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